tert-butyl (1S,2S,5R)-2-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

• IUPAC Name: tert-butyl (1S,2S,5R)-2-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• InChI: InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-7-4-8(7)9(13)5-12/h7-9H,4-6,12H2,1-3H3/t7-,8-,9+/m0/s1
• InChI Key: JHUZWJPECLTTFD-XHNCKOQMSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC2C1CN
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]2C[C@@H]2[C@H]1CN
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol

Description

Tert-butyl (1S,2S,5R)-2-(aminomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate, also known as TBH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Molecular Structure

• Synthesis Techniques : The compound has been synthesized as a cyclic amino acid ester through processes like intramolecular lactonization reaction. It is characterized using spectroscopy and mass spectrometry methods (Moriguchi et al., 2014).
• Molecular Structure Analysis : The molecular structure of similar compounds has been determined using X-ray diffraction analysis, revealing details like space group, crystal structure, and molecular ratios (Moriguchi et al., 2014).

Development of Novel Compounds

• Peptidomimetic Synthesis : The compound has been used in the efficient synthesis of azabicycloalkane amino acids, which are dipeptide mimetics crucial for peptide-based drug discovery (Mandal et al., 2005).
• Synthesis of Stereoisomers : Research has been conducted on the synthesis of various stereoisomers of related compounds, aiding in the exploration of unnatural amino acids (Bakonyi et al., 2013).

Scalable Production and Practical Applications

• Scalable Synthesis Routes : Innovations in synthesis routes have been reported, showing improvements over traditional methods and demonstrating scalability for industrial applications (Maton et al., 2010).
• Application in Specific Syntheses : The compound has been utilized in the synthesis of specific types of bicyclic amino acids, highlighting its role in producing biologically active compounds (Nativi et al., 1989).

Exploration of Chemical Reactions

• Study of Chemical Reactions : Research has explored various chemical reactions involving compounds like tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, contributing to a deeper understanding of organic chemical reactions (Moskalenko & Boev, 2012).